Cas no 1361820-70-3 (Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate
• CAS No: 1361820-70-3
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931901
• Update Time: 2025-06-08

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)8-9(17-2)6(5-14)4-7(15-8)10(12)13/h4,10H,3,5,14H2,1-2H3
• InChI Key： LACMPYSHOISMLY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C(C(=O)OCC)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate (CAS No. 1361820-70-3): A Comprehensive Overview

Ethyl 4-(aminomethyl)-6-()-3-methoxypyridine-2-carboxylate, with the CAS number 1361820-70-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, characterized by its complex and highly functionalized pyridine core, has garnered attention for its potential applications in drug discovery and development. The presence of multiple substituents, including an aminomethyl group and a group, imparts unique chemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The methoxypyridine-2-carboxylate moiety in the compound's structure contributes to its versatility, allowing for further derivatization and modification. This flexibility is particularly advantageous in the design of novel therapeutic agents, where specific pharmacophoric elements need to be incorporated to achieve desired biological activity. The compound's ethyl ester functionality at the carboxylate position also offers opportunities for solubility enhancements and bioavailability improvements, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Ethyl 4-(aminomethyl)-6-()-3-methoxypyridine-2-carboxylate and biological targets. These studies have highlighted the compound's potential as a lead molecule in the development of inhibitors targeting various disease pathways. For instance, preliminary docking studies suggest that this compound may interact with enzymes involved in metabolic disorders, offering a promising avenue for therapeutic intervention.

In addition to its pharmacological potential, Ethyl 4-(aminomethyl)-6-()-3-methoxypyridine-2-carboxylate has been explored in synthetic chemistry for its role as an intermediate in the preparation of more complex molecules. The strategic placement of the aminomethyl and groups provides chemists with a robust framework for constructing intricate scaffolds. This has led to several innovative synthetic routes being developed, which could potentially be applied to other related compounds.

The compound's unique structural features have also sparked interest in its role as a building block for materials science applications. The combination of electron-withdrawing and electron-donating groups creates a molecule with interesting electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Research is ongoing to explore how Ethyl 4-(aminomethyl)-6-()-3-methoxypyridine-2-carboxylate strong can be integrated into next-generation materials that require precise control over molecular architecture.

Ethical considerations are paramount when investigating new compounds like Ethyl 4-()-6-()-3-). Rigorous testing is essential to ensure that any potential applications do not pose unintended consequences. Collaborative efforts between chemists, biologists, and ethicists are crucial to navigate these challenges responsibly. By adhering to stringent safety protocols and regulatory guidelines, researchers can mitigate risks associated with new chemical entities.

The future of Ethyl 4-()-6-()-3-) looks promising as ongoing research continues to uncover its multifaceted applications. Innovations in synthetic methodologies and computational techniques will likely enhance our ability to harness this compound's potential fully. As the pharmaceutical industry evolves, Ethyl 4-()-6-()-3-< stron g methoxypyridine-2-carboxylate stron g >) is poised to play a significant role in shaping the next generation of therapeutics.